(3R)-1-(cyclopropanesulfonyl)-3-methylpiperazine
Overview
Description
Molecular Structure Analysis
The molecular structure of CSPSMP includes a three-membered cyclopropane ring, a sulfonyl group, and a piperazine ring. The piperazine ring contains a methyl group and the sulfonyl group is attached to the cyclopropane ring.Physical And Chemical Properties Analysis
CSPSMP has a molecular weight of 204.29 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current literature.Scientific Research Applications
Refinement, Reduction, and Replacement Approaches in Research
A significant area of research involving sulfonyl compounds, similar to "(3R)-1-(cyclopropanesulfonyl)-3-methylpiperazine," is the development of refinement, reduction, and replacement (3Rs) approaches in scientific studies, particularly in cardiovascular research. This approach aims to minimize the use of animal models by developing alternative in vitro and in silico methods. For example, the exploration of platelet biology and arterial thrombosis has benefited from such approaches, leading to refined animal models that reduce the number of animals used and lower the severity of experimental conditions. These advancements not only address ethical concerns but also enhance scientific outcomes by providing more accurate models of human diseases (Emerson, 2010).
Antibody-Based Methods for Analysis
Compounds with functionalities similar to "this compound" have been utilized in the development of antibody-based analytical methods. These methods play a crucial role in environmental and food analysis, where they are applied in assays and techniques to detect contaminants such as herbicides, surfactants, and veterinary drugs. The precision and sensitivity of these antibody-based methods contribute significantly to research and risk control in food safety and environmental protection (Fránek & Hruška, 2018).
Biotransformation and Rearrangement Studies
Research on the biotransformation and rearrangement of sulfonylhydrazine-alkylating agents, which share a functional group similarity with "this compound," provides insights into the metabolic pathways and degradation products of pharmaceutical compounds. Such studies are fundamental in understanding the pharmacokinetics and toxicological profiles of drugs, thereby informing safer and more effective therapeutic applications (Nassar, Wisnewski, & King, 2016).
Application in Ethylene Perception Inhibition
Another area of research involves the use of cyclopropene derivatives, such as 1-methylcyclopropene (1-MCP), which is structurally related to "this compound." These compounds are investigated for their ability to inhibit ethylene perception in fruits and vegetables, significantly impacting post-harvest biology by extending the shelf life and maintaining the quality of agricultural products. This research has led to the commercial application of 1-MCP in the agricultural sector, showcasing the practical implications of research on similar compounds (Watkins, 2006).
Safety and Hazards
properties
IUPAC Name |
(3R)-1-cyclopropylsulfonyl-3-methylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2S/c1-7-6-10(5-4-9-7)13(11,12)8-2-3-8/h7-9H,2-6H2,1H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZFARXELQZEDC-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)S(=O)(=O)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CCN1)S(=O)(=O)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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